![molecular formula C6H10O3 B6250860 6,8-dioxabicyclo[3.2.1]octan-4-ol, Mixture of diastereomers CAS No. 375348-81-5](/img/no-structure.png)
6,8-dioxabicyclo[3.2.1]octan-4-ol, Mixture of diastereomers
Overview
Description
6,8-dioxabicyclo[3.2.1]octan-4-ol is a chemical compound with the CAS Number: 375348-81-5 . It has a molecular weight of 130.14 . The IUPAC name for this compound is (1R,4S,5S)-6,8-dioxabicyclo[3.2.1]octan-4-ol . The physical form of this compound is a powder .
Synthesis Analysis
A skeletal rearrangement of a series of 6,8-dioxabicyclo[3.2.1]octan-4-ols has been developed using SOCl2 in the presence of pyridine . An oxygen migration from C5 to C4 was observed when the C4 alcohols were treated with SOCl2/pyridine, giving a 2-chloro-3,8-dioxabicyclo[3.2.1]octane ring-system via the chlorosulfite intermediate .Molecular Structure Analysis
The Inchi Code for 6,8-dioxabicyclo[3.2.1]octan-4-ol is 1S/C6H10O3/c7-5-2-1-4-3-8-6(5)9-4/h4-7H,1-3H2 . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
The compound undergoes a skeletal rearrangement when treated with thionyl chloride or Appel conditions . The rearrangement involves an oxygen migration from C5 to C4, resulting in a 2-chloro-3,8-dioxabicyclo[3.2.1]octane ring-system .Physical And Chemical Properties Analysis
6,8-dioxabicyclo[3.2.1]octan-4-ol is a powder with a molecular weight of 130.14 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Chiral Solvent: Cyrene
The 6,8-dioxabicyclo[3.2.1]octane derivative known as levoglucosenone (1) is selectively produced from cellulose-containing materials during acidification and pyrolysis. Lab-scale synthesis of its reduction product, cyrene (2), is straightforward and doesn’t require specialized glassware. Cyrene has emerged as a promising chiral solvent with applications in chemical processes and catalysis .
Platform Chemical for Pharmaceuticals
Cyrene (2) serves as a platform chemical for constructing chiral small molecules used in pharmaceuticals. Its unique bicyclic ring system provides a versatile scaffold for designing novel drug candidates .
Building Block for Catalysts and Auxiliaries
Researchers have explored modifying the connectivity of the bicyclic ring system to create new materials. Cyrene (2) can serve as a building block for designing catalysts and auxiliaries in organic synthesis .
Materials Applications
The 6,8-dioxabicyclo[3.2.1]octane system’s rearrangement potential opens up possibilities for materials science. By manipulating the 4-position, researchers can access novel materials with tailored properties. These materials may find applications in areas such as coatings, polymers, and nanomaterials .
Bicyclic Ring Chemistry
The compound’s unique bicyclic ring structure undergoes bond-cleavage reactions and rearrangements when modified at the 4-position. Researchers have investigated these transformations, leading to insights into the reactivity of 6,8-dioxabicyclo[3.2.1]octan-4-ols .
Sustainable Synthesis
Given its origin from lignocellulosic biomass, the sustainable synthesis of levoglucosenone (1) and its derivatives aligns with green chemistry principles. Researchers continue to explore efficient and eco-friendly routes to access these compounds .
Safety and Hazards
Mechanism of Action
Mode of Action
The compound undergoes a skeletal rearrangement when treated with thionyl chloride (SOCl2) in the presence of pyridine . This process involves an oxygen migration from C5 to C4, resulting in a 2-chloro-3,8-dioxabicyclo[3.2.1]octane ring-system via the chlorosulfite intermediate .
Biochemical Pathways
The compound’s rearrangement process suggests that it may interact with biochemical pathways involving similar skeletal rearrangements or those that can be influenced by the resulting 2-chloro-3,8-dioxabicyclo[3.2.1]octane ring-system .
Result of Action
The skeletal rearrangement process suggests that the compound may induce changes in molecular structures that could potentially influence cellular functions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,8-dioxabicyclo[3.2.1]octan-4-ol involves the cyclization of a diol precursor. The diol precursor can be synthesized from a starting material containing a carbonyl group and an alkene. The diol can then be cyclized using an acid catalyst to form the bicyclic compound.", "Starting Materials": [ "Starting material containing a carbonyl group and an alkene", "Acid catalyst" ], "Reaction": [ "Step 1: Synthesize the diol precursor by reacting the starting material with a diol-forming reagent such as ethylene glycol or propylene glycol.", "Step 2: Purify the diol precursor by column chromatography or recrystallization.", "Step 3: Cyclize the diol precursor using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.", "Step 4: Purify the resulting mixture of diastereomers by column chromatography or recrystallization." ] } | |
CAS RN |
375348-81-5 |
Product Name |
6,8-dioxabicyclo[3.2.1]octan-4-ol, Mixture of diastereomers |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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